![molecular formula C20H24N2O3 B2573367 2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid CAS No. 1047678-85-2](/img/structure/B2573367.png)
2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid
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Description
2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid, also known as BEOB, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. BEOB belongs to the class of N-acyl amino acid derivatives and is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4).
Scientific Research Applications
Synthesis of New Ureido Sugars and Amino Acid Derivatives
Research has delved into the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucose and amino acids, showcasing a method for creating compounds that could have implications in medicinal chemistry and biochemistry. This synthesis process involves amino acid methyl, ethyl, or benzyl esters as amination agents, leading to the creation of novel compounds with potential biological activities (B. Piekarska-Bartoszewicz & Andrzej Tcmeriusz, 1993).
Transformations in Organic Chemistry
Another study focuses on the transformations of methyl 2-benzoylamino-2-oxobutanoate, leading to the synthesis of oxazolo[4,5-c]quinoline and 1-substituted 1H-imidazole-4-carboxylate derivatives. This research highlights the compound's utility in generating heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals (B. Stanovnik et al., 2003).
Development of Analytical Tools
The development of a sensitive ELISA for analyzing the organophosphorous insecticide fenthion in fruit samples utilized derivatives of 2-(benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid as haptens. This showcases the application of such compounds in creating analytical tools for environmental and food safety monitoring (Qi Zhang et al., 2008).
Receptor Binding Studies
A study on the receptor binding sites of hypoglycemic sulfonylureas and related [(acylamino)alkyl]benzoic acids explored the binding at insulin-releasing receptor sites, indicating the relevance of such compounds in studying interactions with biological receptors and potential applications in designing new therapeutic agents (G. R. Brown & A. Foubister, 1984).
properties
IUPAC Name |
2-(benzylamino)-4-(2-ethyl-6-methylanilino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-3-16-11-7-8-14(2)19(16)22-18(23)12-17(20(24)25)21-13-15-9-5-4-6-10-15/h4-11,17,21H,3,12-13H2,1-2H3,(H,22,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUCQDQBUTAIXJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CC(C(=O)O)NCC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzylamino)-4-((2-ethyl-6-methylphenyl)amino)-4-oxobutanoic acid |
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